Cas no 1420811-05-7 (1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride)

1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride structure
1420811-05-7 structure
Product Name:1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride
CAS No:1420811-05-7
MF:C12H20ClN3
MW:241.760301589966
CID:2166479
Update Time:2023-08-05

1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1-(Pyridin-2-yl)ethyl)-1,4-diazepane hydrochloride
    • Inchi: 1S/C12H19N3.ClH/c1-11(12-5-2-3-7-14-12)15-9-4-6-13-8-10-15;/h2-3,5,7,11,13H,4,6,8-10H2,1H3;1H
    • InChI Key: YGZOZHMKYYZVTB-UHFFFAOYSA-N
    • SMILES: Cl.N1(CCNCCC1)C(C1C=CC=CN=1)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Topological Polar Surface Area: 28.2
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